Cas no 85109-45-1 (3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione)

3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione structure
85109-45-1 structure
Product Name:3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione
CAS No:85109-45-1
MF:C6H9NO2S2
MW:191.27115893364
MDL:MFCD00456662
CID:3103694
PubChem ID:2772227
Update Time:2025-04-21

3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(Isothiocyanatomethyl)tetrahydrothiophene 1,1-dioxide
    • 3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione
    • 3-(isothiocyanatomethyl)-1lambda-thiolane-1,1-dione
    • 85109-45-1
    • BDBM50508505
    • EN300-235853
    • BBL028613
    • 3-(isothiocyanatomethyl)-1lambda6-thiolane-1,1-dione
    • Oprea1_650613
    • F1294-0094
    • AKOS002275116
    • AKOS016047183
    • STK370727
    • 3-(isothiocyanatomethyl)thiolane 1,1-dioxide
    • CHEMBL4466559
    • VS-08871
    • 3-(isothiocyanatomethyl)-1-thiolane-1,1-dione
    • 3-(ISOTHIOCYANATOMETHYL)-1??-THIOLANE-1,1-DIONE
    • MDL: MFCD00456662
    • Inchi: 1S/C6H9NO2S2/c8-11(9)2-1-6(4-11)3-7-5-10/h6H,1-4H2
    • InChI Key: FABOUSHMFZLIPM-UHFFFAOYSA-N
    • SMILES: S1(CCC(CN=C=S)C1)(=O)=O

Computed Properties

  • Exact Mass: 191.00747088Da
  • Monoisotopic Mass: 191.00747088Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 87Ų

3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione Pricemore >>

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